Cas no 130525-62-1 (Zanamivir amine)

• Product Name: Zanamivir amine
• CAS No: 130525-62-1
• MF: C₁₁H₁₈N₂O₇
• MW: 290.26982
• CID: 94538
• PubChem ID: 445533
• Update Time: 2025-10-29

Zanamivir amine Chemical and Physical Properties

Names and Identifiers

• 4-a-Amino-N-acetyl-2-deoxy-2,3-didehydro-D-neuraminate
• Zanamivir Amine
• 4-amino-2-deoxy-2,3-didehydro-N-acetylneuraminic acid
• 4-AMINO-2-DEOXY-2,3-DIDEHYDRO-N-ACETYLNEURAMINIC ACID,ENTERPRISE STANDARD
• (4S,5R,6R)-5-ACETAMIDO-4-AMINO-6-[(1R,2R)-1,2,3-TRIHYDROXYPROPYL]-5,6-DIHYDROPYRAN-2-CARBOXYLIC ACID
• 4-AM-DANA
• 4-amino-4-deoxy-Neu5Ac2en
• 5-(Acetylamino)-4-amino-2,6-anhydro-3,4,5-trideoxy-D-glycero-D-galacto-non-2-enonic acid
• 5-acetamido-4-amino-2,6-anhydro-3,4,
• acetamido-4-ammonio-2,3,4,5-tetradeoxy-D-glycero-D-galacto-2-nonulopyranosidonate
• Zanamivir intermediates A
• 5-(Acetylamino)-4-amino-2,6-anhydro-3,4,5-trideoxy-D-glycero-D-galactonon-2-enonic acid
• Zanamivir intermediate DN-1
• D-glycero-D-galacto-Non-2-enonic acid, 5-(acetylamino)-4-amino-2,6-anhydro-3,4,5-trideoxy-
• DB-316914
• CHEMBL52270
• Des(carbamimidoyl) zanamivir
• (4S,5R,6R)-5-Acetylamino-4-amino-6-((1R,2R)-1,2,3-trihydroxy-propyl)-5,6-dihydro-4H-pyran-2-carboxylic acid
• 4-amino-2-deoxy-2,3-dehydro-n-neuraminic acid
• NS00070074
• (2R,3R,4S)-3-acetamido-4-amino-2-((1R,2R)-1,2,3-trihydroxypropyl)-3,4-dihydro-2H-pyran-6-carboxylic acid
• F16186
• 4-Amino-neu5Ac2en
• 4-AMINO-2-DEOXY-2,3-DEHYDRO-N-ACETYL-NEURAMINIC ACID
• DB03321
• 130525-62-1
• ZANAMIVIR HYDRATE IMPURITY C [EP IMPURITY]
• BDBM50063303
• (2R,3R,4S)-3-acetamido-4-amino-2-[(1R,2R)-1,2,3-trihydroxypropyl]-3,4-dihydro-2H-pyran-6-carboxylic acid
• (4S,5R,6R)-5-acetamido-4-amino-6-((1R,2R)-1,2,3-trihydroxypropyl)-5,6-dihydro-4H-pyran-2-carboxylic acid
• 5-(Acetylamino)-4-amino-2,6-anhydro-3,4,5-trideoxy-D-glycero-D-galacto-non-2-enonic Acid;
• (2R,3R,4S)-3-(ACETYLAMINO)-4-AMINO-2-((1R,2R)-1,2,3-TRIHYDROXYPROPYL)-3,4-DIHYDRO-2H-PYRAN-6-CARBOXYLIC ACID
• 4AM
• UNII-OE4L5BBV9M
• SCHEMBL8565789
• 2qwd
• OE4L5BBV9M
• 1f8c
• NKENBBIXEGPQLS-UFGQHTETSA-N
• Zanamivir amine

• Inchi： InChI=1S/C11H18N2O7/c1-4(15)13-8-5(12)2-7(11(18)19)20-10(8)9(17)6(16)3-14/h2,5-6,8-10,14,16-17H,3,12H2,1H3,(H,13,15)(H,18,19)/t5-,6+,8+,9+,10+/m0/s1
• InChI Key： NKENBBIXEGPQLS-UFGQHTETSA-N
• SMILES： O1C(C(=O)O)=C[C@@H]([C@H]([C@]1([H])[C@@H]([C@@H](CO)O)O)N([H])C(C)=O)N([H])[H]

Computed Properties

• Exact Mass: 290.11100
• Monoisotopic Mass: 290.111401
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 162
• XLogP3: -5

Experimental Properties

• Density: 1.53
• Boiling Point: 734.5°C at 760 mmHg
• Flash Point: 398°C
• Refractive Index: 1.611
• PSA: 162.34000
• LogP: -2.00900

Zanamivir amine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C(BD750846)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on Zanamivir amine

Comprehensive Overview of Zanamivir amine (CAS No. 130525-62-1): Properties, Applications, and Research Insights

Zanamivir amine (CAS No. 130525-62-1) is a critical intermediate in the synthesis of zanamivir, a potent antiviral drug widely recognized for its efficacy against influenza viruses. This compound has garnered significant attention in pharmaceutical research due to its role in developing neuraminidase inhibitors, which are essential for combating seasonal and pandemic flu strains. In this article, we delve into the chemical properties, synthesis pathways, and emerging applications of Zanamivir amine, while addressing common queries and trends in the field.

The molecular structure of Zanamivir amine features a unique scaffold that enables selective binding to the active site of viral neuraminidase. With a CAS registry number 130525-62-1, this compound is often searched alongside terms like "zanamivir synthesis," "neuraminidase inhibitor intermediates," and "antiviral drug development." Researchers and pharmaceutical manufacturers frequently explore its potential in optimizing drug formulations, particularly in response to the growing demand for broad-spectrum antiviral therapies.

Recent advancements in Zanamivir amine research have focused on improving synthetic yields and purity, driven by the need for cost-effective production methods. Discussions in academic forums often highlight its stability under varying pH conditions and compatibility with green chemistry principles. These topics align with trending searches such as "sustainable pharmaceutical intermediates" and "green synthesis of zanamivir precursors," reflecting the industry's shift toward environmentally friendly practices.

Beyond its primary role in zanamivir production, Zanamivir amine (CAS No. 130525-62-1) has shown promise in exploratory studies for other therapeutic areas. For instance, its structural analogs are being investigated for activity against respiratory syncytial virus (RSV), a subject gaining traction in light of recent RSV outbreaks. This aligns with popular search queries like "RSV treatment research" and "next-generation antiviral agents," underscoring the compound's versatility.

Quality control and analytical characterization of Zanamivir amine remain pivotal topics, with HPLC and LC-MS techniques frequently mentioned in literature. Researchers often seek information on "CAS 130525-62-1 purity standards" or "spectroscopic data for zanamivir intermediates," emphasizing the need for reliable reference materials. Regulatory compliance, particularly in alignment with ICH guidelines, is another recurring theme in professional discussions.

In conclusion, Zanamivir amine (CAS No. 130525-62-1) represents a cornerstone in antiviral drug development, bridging fundamental chemistry and clinical applications. Its relevance persists amid global health challenges, making it a focal point for both academic and industrial research. By addressing frequently searched terms and integrating current scientific trends, this overview aims to serve as a authoritative resource for professionals navigating the evolving landscape of antiviral therapeutics.